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Compound of Interest

Compound Name: LY2119620

Cat. No.: B608710 Get Quote

Technical Support Center: LY2119620
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility of LY2119620 and detailed protocols for the

preparation of stock solutions. It includes troubleshooting advice and frequently asked

questions to ensure successful experimental setup.

Solubility Data
The solubility of LY2119620 can vary between manufacturers and is dependent on the solvent

and conditions used. The following table summarizes solubility data from various suppliers. It is

crucial to use fresh, anhydrous solvents, as the presence of moisture can significantly reduce

solubility, particularly with DMSO.[1]
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Source(s)

DMSO 21.9 - 87 ~50 - 198.65

Use fresh,

anhydrous

DMSO.[1]

Sonication or

warming may be

required to

achieve higher

concentrations.

[2]

[3][4]

Ethanol 1 - 10 ~2.28 - 22.83
Solubility is

limited.

Water Insoluble Insoluble

Not a suitable

solvent for

primary stock

solutions.

1 eq. HCl 43.79 100

An alternative for

creating

aqueous-based

solutions.

DMF 50 ~114.17

DMSO:PBS (pH

7.2) (1:2)
0.33 ~0.75

For preparing

working solutions

diluted from a

DMSO stock.

In Vivo

Formulation 1
≥ 2.5 ≥ 5.71

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline.

In Vivo

Formulation 2
≥ 2.5 ≥ 5.71

10% DMSO,

90% Corn Oil.
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Note: The molecular weight of LY2119620 is approximately 437.94 g/mol . Batch-specific

molecular weights may vary.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LY2119620 in DMSO, a

commonly used solvent for this compound.

Materials:

LY2119620 powder (CAS No. 886047-22-9)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Water bath sonicator (optional)

Procedure:

Calculate Required Mass: Determine the mass of LY2119620 needed. For example, to

prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 437.94 g/mol x 1000 mg/g = 4.38 mg

Weigh Compound: Carefully weigh out the calculated mass of LY2119620 powder and place

it into a sterile vial.
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Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial. For the

example above, add 1 mL of DMSO.

Dissolve Compound: Tightly cap the vial and vortex thoroughly. If the compound does not

fully dissolve, use a water bath sonicator for 5-10 minutes or gently warm the solution. If

precipitation or phase separation occurs, heating and/or sonication can aid dissolution.

Storage: Once the compound is fully dissolved, aliquot the stock solution into smaller, single-

use volumes to prevent degradation from repeated freeze-thaw cycles. Store the aliquots at

-20°C for up to one year or at -80°C for up to two years.
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Workflow: Preparing LY2119620 Stock Solution

1. Weigh LY2119620 Powder

2. Add Anhydrous DMSO

3. Vortex to Mix

Compound Dissolved?

4. Sonicate or Gently Warm

No

5. Aliquot Solution

Yes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing a stock solution of LY2119620.

Troubleshooting and FAQs
Q1: My LY2119620 powder won't dissolve completely in DMSO at my desired concentration.

A1: Several factors can affect solubility.
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Solvent Quality: Ensure you are using fresh, anhydrous (water-free) DMSO. Hygroscopic or

moisture-absorbing DMSO can significantly reduce the solubility of LY2119620.

Mechanical Agitation: If vortexing is insufficient, use a water bath sonicator for several

minutes to aid dissolution.

Temperature: Gently warming the solution can help increase solubility. However, avoid

excessive heat to prevent compound degradation.

Concentration: You may be exceeding the maximum solubility limit. Refer to the solubility

table and consider preparing a less concentrated stock solution.

Q2: After dissolving, my stock solution became cloudy or formed a precipitate upon storage.

A2: This is likely due to precipitation.

Storage Temperature: Ensure the solution is stored properly at -20°C or -80°C.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, which can degrade the compound

and affect its solubility. Always aliquot the stock solution into single-use volumes after

preparation.

Solvent Saturation: The solution might be supersaturated. Try gently warming and vortexing

the vial to redissolve the precipitate before use.

Q3: How should I store the solid compound and the prepared stock solutions?

A3:

Solid Powder: Store the powdered form of LY2119620 at -20°C for long-term stability (up to 3

years).

Stock Solutions: Aliquoted stock solutions in solvent are stable for up to 1 year at -20°C or 2

years at -80°C.

Q4: Can I prepare a stock solution in an aqueous buffer like PBS?
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A4: LY2119620 is generally insoluble in water. Direct preparation in PBS is not recommended.

For aqueous experimental media, first prepare a high-concentration primary stock in DMSO.

Then, dilute this stock into your aqueous buffer to the final working concentration. Be aware

that the solubility in a mixed DMSO:PBS (1:2) solution is low (around 0.33 mg/mL), so ensure

your final concentration does not exceed this limit to avoid precipitation.

Q5: What is the recommended formulation for in vivo experiments?

A5: Direct injection of a DMSO stock is often not suitable for in vivo studies. Published

protocols suggest using co-solvents to create a stable formulation. Two examples that yield a

clear solution of at least 2.5 mg/mL are:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

10% DMSO and 90% Corn Oil. It is recommended to prepare these formulations fresh for

each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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